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Compound of Interest

2-Bromo-1-(2,5-
Compound Name:
dihydroxyphenyl)ethanone

cat. No.: B1201981

An In-depth Technical Guide to 2-Bromo-1-(2,5-dihydroxyphenyl)ethanone

For researchers, scientists, and professionals in drug development, 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone is a significant chemical intermediate. This technical guide
provides a comprehensive overview of its properties, synthesis, and potential applications, with
a focus on experimental details and logical workflows.

Core Properties
CAS Number: 25015-91-2[1][2][3]
2-Bromo-1-(2,5-dihydroxyphenyl)ethanone, also known as 2-Bromo-2',5'-

dihydroxyacetophenone or 2-(Bromoacetyl)hydroquinone, is a key organic compound.[1] Its
fundamental properties are summarized in the table below.
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Property Value Source
Molecular Formula C8H7Bro3 [1]
Molar Mass 231.04 g/mol [1]
Melting Point 117.5-119.0 °C [1]
Boiling Point (Predicted) 376.5£32.0 °C [1]
Density (Predicted) 1.763+0.06 g/cm3 [1]

Synthesis and Experimental Protocols

While specific experimental protocols for the synthesis of 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone are not extensively detailed in publicly available literature, a likely
synthetic route involves the bromination of 2,5-dihydroxyacetophenone. Methodologies for
analogous compounds provide a strong basis for a potential synthetic protocol.

Proposed Synthesis via Bromination of 2,5-dihydroxyacetophenone:
This protocol is adapted from the synthesis of similar brominated hydroxyphenyl ethanones.

o Materials: 2,5-dihydroxyacetophenone, Bromine, Chloroform, Sulfuric Acid, Saturated
Sodium Bicarbonate solution, Magnesium Sulfate.

e Procedure:

[¢]

Dissolve 2,5-dihydroxyacetophenone in chloroform at approximately 65°C (338 K).

o

With stirring, add a catalytic amount of concentrated sulfuric acid to the solution.

o

After a brief period of stirring (e.g., 10 minutes), slowly add a stoichiometric equivalent of
bromine to the reaction mixture.

o

Allow the reaction to proceed for several hours (e.g., 5 hours).

[¢]

Quench the reaction with water.
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o Separate the organic and aqueous layers. Extract the aqueous layer with chloroform.

o Combine the organic extracts and wash with a saturated aqueous sodium bicarbonate
solution.

o Dry the organic layer with magnesium sulfate and evaporate the solvent under reduced
pressure to yield the crude product.

o The crude product can be further purified by recrystallization.

A potential workflow for this synthesis is illustrated in the following diagram.
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Caption: Synthetic workflow for 2-Bromo-1-(2,5-dihydroxyphenyl)ethanone.
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Applications in Research and Development

1. Intermediate in Pharmaceutical Synthesis:

Halogenated hydroxyphenyl ethanones are valuable precursors in the synthesis of various
pharmaceuticals. For instance, 2-bromo-1-(4-hydroxyphenyl)ethanone is a known intermediate
in the synthesis of adrenaline-type drugs.[4] Similarly, 2-bromo-1-(3,5-
dihydroxyphenyl)ethanone is utilized in the preparation of terbutaline analogs.[5] This suggests
that 2-Bromo-1-(2,5-dihydroxyphenyl)ethanone holds significant potential as a building block
in the development of novel therapeutic agents.

The logical relationship of this compound as a building block in drug discovery is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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